4-[[(5-Methylthiophen-2-yl)sulfonylamino]methyl]oxane-4-carboxylic acid

• IUPAC Name: 4-[[(5-methylthiophen-2-yl)sulfonylamino]methyl]oxane-4-carboxylic acid
• InChI: InChI=1S/C12H17NO5S2/c1-9-2-3-10(19-9)20(16,17)13-8-12(11(14)15)4-6-18-7-5-12/h2-3,13H,4-8H2,1H3,(H,14,15)
• InChI Key: KBMXUQBSYUAPTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC2(CCOCC2)C(=O)O
• Molecular Formula: C12H17NO5S2
• Molecular Weight: 319.4 g/mol

Description

4-[[(5-Methylthiophen-2-yl)sulfonylamino]methyl]oxane-4-carboxylic acid, commonly known as MTSEA, is a chemical compound that is widely used in scientific research. It is a sulfhydryl-specific reagent that is used to modify cysteine residues in proteins, peptides, and other biomolecules. MTSEA is used in a variety of research applications, including protein structure determination, protein-protein interactions, and membrane protein studies.

Mechanism of Action

MTSEA is a sulfhydryl-specific reagent that modifies cysteine residues in proteins and other biomolecules. It reacts with the thiol group of cysteine residues to form a covalent bond, which results in the modification of the protein structure. This modification can alter the protein's function, stability, and interactions with other proteins.
Biochemical and Physiological Effects:
MTSEA has been shown to have a variety of biochemical and physiological effects. It has been shown to modify protein structure and function, alter protein-protein interactions, and affect membrane protein studies. MTSEA has also been shown to have potential therapeutic effects, including anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

MTSEA has several advantages for lab experiments. It is a highly specific reagent that targets only cysteine residues, which makes it useful for studying the function of specific proteins. It is also relatively easy to use and has a long shelf life. However, MTSEA has some limitations as well. It can be toxic to cells at high concentrations, and it can also react with other thiol-containing molecules, which can lead to non-specific modifications.

Future Directions

There are several future directions for research on MTSEA. One area of interest is the development of new analogs of MTSEA that are more specific and less toxic. Another area of interest is the use of MTSEA in drug discovery research, where it can be used to identify new drug targets and to develop new drugs. Additionally, there is ongoing research on the use of MTSEA in protein structure determination and membrane protein studies. Overall, MTSEA is a valuable tool for scientific research, and its potential applications are vast.

Synthesis Methods

MTSEA is synthesized by reacting 5-methyl-2-thiophenesulfonyl chloride with 4-hydroxymethyl oxane-4-carboxylic acid in the presence of a base. The reaction results in the formation of MTSEA as a white crystalline solid.

Scientific Research Applications

MTSEA is widely used in scientific research as a sulfhydryl-specific reagent. It is used to modify cysteine residues in proteins, peptides, and other biomolecules. This modification can be used to study protein structure and function, protein-protein interactions, and membrane protein studies. MTSEA is also used in drug discovery research, where it is used to identify potential drug targets and to develop new drugs.